4-(Naphthalen-1-yl)pyridin-2-ol

Specification

• CAS No.: 1261889-16-0
• Molecular Formula: C15H11NO
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 4-naphthalen-1-yl-1H-pyridin-2-one
• Standard InChI: InChI=1S/C15H11NO/c17-15-10-12(8-9-16-15)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,16,17)
• Standard InChI Key: COZXGFSPHLZPHB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC(=O)NC=C3
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC(=O)NC=C3

Introduction

Synthesis

• Possible synthetic routes might involve:

  • Coupling reactions between naphthalene derivatives and pyridine precursors.

  • Functionalization of pyridine to introduce the hydroxyl group.

• Catalysts, reagents, and conditions (e.g., temperature, solvents) would depend on the specific method.

Applications

• Pharmaceuticals: Aromatic compounds with hydroxyl groups are often explored for biological activity.

• Materials Science: Potential use in organic electronics or as intermediates in dye synthesis.

• Chemical Research: Could serve as a ligand in coordination chemistry due to its aromatic and hydroxyl functionalities.

Biological Activity

• Hydroxylated aromatic compounds are often tested for antioxidant, antimicrobial, or anti-inflammatory properties.

• The naphthalene group could influence lipophilicity and membrane permeability.

Safety and Handling

• Aromatic compounds can pose health risks depending on their structure (e.g., toxicity, carcinogenicity).

• Proper handling procedures would include use of gloves, goggles, and fume hoods.

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